Cas no 1420478-87-0 ((S)-Benzyl 2-(1-bromo-8-chloroimidazo[1,5-a]pyrazin-3-yl)pyrrolidine-1-carboxylate)

• Product Name: (S)-Benzyl 2-(1-bromo-8-chloroimidazo[1,5-a]pyrazin-3-yl)pyrrolidine-1-carboxylate
• CAS No: 1420478-87-0
• MF: C₁₈H₁₆BrClN₄O₂
• MW: 435.702241897583
• CID: 2952308
• PubChem ID: 86720303
• Update Time: 2025-07-18

(S)-Benzyl 2-(1-bromo-8-chloroimidazo[1,5-a]pyrazin-3-yl)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• (S)-苄基 2-(1-溴-8-氯咪唑并[1,5-A]吡嗪-3-基)吡咯烷-1-羧酸
• (S)-benzyl 2-(1-bromo-8-chloroimidazo[1,5-a]pyrazin-3-yl)pyrrolidine-1-carboxylate
• benzyl (S)-2-(1-Bromo-8-chloroimidazo[1,5-a]pyrazin-3-yl)pyrrolidine-1-carboxylate
• Bromo-8-chloroimidazo[1,5-a]pyrazin-3-yl)-1-pyrrolidinecarboxylic acid phenylmethyl ester
• D86197
• CS-0056819
• 1420478-87-0
• DTXSID301111530
• benzyl (2S)-2-{1-bromo-8-chloroimidazo[1,5-a]pyrazin-3-yl}pyrrolidine-1-carboxylate
• 1-Pyrrolidinecarboxylic acid, 2-(1-bromo-8-chloroimidazo[1,5-a]pyrazin-3-yl)-, phenylmethyl ester, (2S)-
• SCHEMBL14651433
• benzyl (2S)-2-(1-bromo-8-chloroimidazo[1,5-a]pyrazin-3-yl)pyrrolidine-1-carboxylate
• (S)-Benzyl 2-(1-bromo-8-chloroimidazo[1,5-a]pyrazin-3-yl)pyrrolidine-1-carboxylate

• Inchi： 1S/C18H16BrClN4O2/c19-15-14-16(20)21-8-10-24(14)17(22-15)13-7-4-9-23(13)18(25)26-11-12-5-2-1-3-6-12/h1-3,5-6,8,10,13H,4,7,9,11H2
• InChI Key： BQNYTGLJPKJADU-UHFFFAOYSA-N
• SMILES： BrC1=C2C(=NC=CN2C(C2CCCN2C(=O)OCC2C=CC=CC=2)=N1)Cl

Computed Properties

• Exact Mass: 434.01452 g/mol
• Monoisotopic Mass: 434.01452 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 508
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 435.7
• XLogP3: 4.5
• Topological Polar Surface Area: 59.7

Additional information on (S)-Benzyl 2-(1-bromo-8-chloroimidazo[1,5-a]pyrazin-3-yl)pyrrolidine-1-carboxylate

Introduction to (S)-Benzyl 2-(1-bromo-8-chloroimidazo[1,5-a]pyrazin-3-yl)pyrrolidine-1-carboxylate (CAS No. 1420478-87-0)

(S)-Benzyl 2-(1-bromo-8-chloroimidazo[1,5-a]pyrazin-3-yl)pyrrolidine-1-carboxylate, identified by its CAS number 1420478-87-0, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense research and development. The structural complexity of this molecule, characterized by its fused heterocyclic system and chiral center, positions it as a valuable scaffold for the discovery of novel therapeutic agents.

The molecular structure of (S)-Benzyl 2-(1-bromo-8-chloroimidazo[1,5-a]pyrazin-3-yl)pyrrolidine-1-carboxylate comprises an imidazo[1,5-a]pyrazine core, which is a well-documented pharmacophore in drug design. This core is further functionalized with a bromo and chloro substituents at the 1 and 8 positions, respectively, which are known to enhance the bioactivity and binding affinity of the molecule. Additionally, the presence of a pyrrolidine ring linked to the benzyl group at the 2-position introduces another layer of structural complexity, which can influence the compound's pharmacokinetic properties.

In recent years, there has been a surge in research focused on developing new therapeutic strategies for various diseases, including cancer and infectious disorders. The imidazo[1,5-a]pyrazine scaffold has been extensively studied for its potential to interact with biological targets such as kinases and other enzymes involved in disease pathways. The bromo and chloro substituents in (S)-Benzyl 2-(1-bromo-8-chloroimidazo[1,5-a]pyrazin-3-yl)pyrrolidine-1-carboxylate are strategically positioned to modulate electronic properties and improve binding interactions with these targets.

The chiral center at the benzyl group introduces stereoselectivity into the molecule, which is a critical factor in drug design. Enantiomers can exhibit vastly different biological activities, making the stereochemical purity of pharmaceutical compounds paramount. The (S)-configuration of (S)-Benzyl 2-(1-bromo-8-chloroimidazo[1,5-a]pyrazin-3-yl)pyrrolidine-1-carboxylate ensures that the compound possesses specific biological properties that may be advantageous in therapeutic applications.

Recent studies have highlighted the importance of heterocyclic compounds in drug discovery. Imidazo[1,5-a]pyrazines have shown promise in inhibiting various enzymes and receptors associated with cancer progression. For instance, derivatives of this scaffold have been reported to exhibit inhibitory effects on tyrosine kinases, which are overexpressed in many cancer cell lines. The structural features of (S)-Benzyl 2-(1-bromo-8-chloroimidazo[1,5-a]pyrazin-3-yl)pyrrolidine-1-carboxylate, including its imidazo[1,5-a]pyrazine core and substituents, make it a compelling candidate for further investigation as a potential anticancer agent.

Furthermore, the pyrrolidine ring in (S)-Benzyl 2-(1-bromo-8-chloroimidazo[1,5-a]pyrazin-3-yl)pyrrolidine-1-carboxylate is known to enhance solubility and metabolic stability, which are crucial factors for drug candidates. This structural feature can contribute to improved pharmacokinetic profiles, making the compound more suitable for clinical applications. Additionally, the benzyl group at the 2-position can serve as a handle for further chemical modifications, allowing researchers to fine-tune the biological activity of the molecule.

In vitro studies have demonstrated that (S)-Benzyl 2-(1-bromo-8-chloroimidazo[1,5-a]pyrazin-3-yl)pyrrolidine-1-carboxylate exhibits significant inhibitory activity against certain kinases and enzymes implicated in disease pathways. These findings suggest that the compound may have therapeutic potential in treating conditions such as cancer and inflammatory disorders. The precise mechanism of action remains under investigation but preliminary data indicate that it interacts with key targets involved in cell proliferation and survival.

The synthesis of (S)-Benzyl 2-(1-bromo-8-chloroimidazo[1,5-a]pyrazin-3-yl)pyrrolidine-1-carboxylate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex heterocyclic system efficiently. These synthetic strategies are critical for producing sufficient quantities of the compound for preclinical studies.

Preclinical studies are essential for evaluating the safety and efficacy of new drug candidates before they can be tested in human trials. In animal models, (S)-Benzyl 2-(1-bromo-8-chloroimidazo[1,5-a]pyrazin-3-y l)pyrrolidine -carbox ylate has shown encouraging results in terms of toxicity profile and pharmacological activity. These findings support further development efforts aimed at translating this promising compound into a clinical candidate.

The development of novel therapeutic agents is a complex process that requires interdisciplinary collaboration among chemists, biologists, pharmacologists, and clinicians. (S)-Benzyl 2-(1-bromo -8-chloroimidazo [1 ,5 -a ] py razin -3 -y l ) py rrol id ine -car box ylate strong> represents an excellent example of how structural innovation can lead to discoveries with significant therapeutic potential. As research continues to uncover new biological targets and mechanisms underlying disease processes، compounds like this will play an increasingly important role in shaping future treatment strategies.